![molecular formula C10H12ClF2NO2 B3424083 (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride CAS No. 332061-68-4](/img/structure/B3424083.png)
(R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride
Overview
Description
(R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H12ClF2NO2 and its molecular weight is 251.66 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 251.0524626 g/mol and the complexity rating of the compound is 226. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrophilic Interaction Chromatography (HILIC)
Hydrophilic interaction chromatography (HILIC) is a valuable chromatographic technique for separating polar, weakly acidic or basic samples. It is characterized as normal-phase chromatography on polar columns with aqueous-organic mobile phases rich in organic solvents, typically acetonitrile. HILIC mobile phases enhance ionization in the electrospray ion source of a mass spectrometer, which is beneficial for analyzing polar or ionic compounds. This method is complementary to reversed-phase and other chromatographic modes, making it suitable for two-dimensional applications in peptide, protein, oligosaccharide, drug, metabolite, and natural compound separations (Jandera, 2011).
Amino Acid Analysis
Ninhydrin reaction, discovered by Siegfried Ruhemann in 1910, is extensively used for analyzing amino acids, peptides, and proteins across various scientific fields. This reaction forms a purple dye, Ruhemann's purple (RP), with primary amino groups, and has been adapted for manual and automated applications in agricultural, biochemical, clinical, environmental, food, forensic, histochemical, microbiological, medical, nutritional, plant, and protein sciences. Its unique ability to form the same soluble chromophore for all primary amines reacting at pH 5.5 makes it a cornerstone in amino acid analysis (Friedman, 2004).
Organic Acids in Acidizing Operations
Organic acids such as formic, acetic, citric, and lactic acids are used instead of hydrochloric acid (HCl) for acidizing operations in oil and gas extractions due to their weaker and less-corrosive nature. These acids are especially beneficial for high-temperature applications and are effective in formation damage removal and dissolution. However, their main limitation is the solubility of reaction-product salts, particularly when dealing with calcium-rich formations (Alhamad et al., 2020).
Advanced Oxidation Processes
Advanced oxidation processes (AOPs) are critical for managing water scarcity and the environmental impact of recalcitrant compounds. AOPs have been applied to treat acetaminophen from aqueous media, leading to various kinetics, mechanisms, and by-products. Understanding the degradation pathways, by-products, and their biotoxicity is essential for enhancing the effectiveness of AOP systems in environmental management (Qutob et al., 2022).
Properties
IUPAC Name |
(3R)-3-amino-4-(3,4-difluorophenyl)butanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO2.ClH/c11-8-2-1-6(4-9(8)12)3-7(13)5-10(14)15;/h1-2,4,7H,3,5,13H2,(H,14,15);1H/t7-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWXYSJXKMBDHAS-OGFXRTJISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(CC(=O)O)N)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C[C@H](CC(=O)O)N)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70647461 | |
Record name | (3R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70647461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
332061-68-4, 269396-58-9 | |
Record name | Benzenebutanoic acid, β-amino-3,4-difluoro-, hydrochloride (1:1), (βR)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=332061-68-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70647461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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